Cas no 110544-77-9 (6-Azidohexanoic acid Methyl ester)

6-Azidohexanoic acid Methyl ester structure
110544-77-9 structure
Product Name:6-Azidohexanoic acid Methyl ester
CAS No:110544-77-9
MF:C7H13N3O2
MW:171.197021245956
CID:2449777
PubChem ID:11446587
Update Time:2025-04-21

6-Azidohexanoic acid Methyl ester Chemical and Physical Properties

Names and Identifiers

    • 6-Azidohexanoic acid Methyl ester
    • methyl 6-azidohexanoate
    • F78825
    • FHRVYLAQXXKHAN-UHFFFAOYSA-N
    • methyl 6-azido-hexanoate
    • SCHEMBL14328137
    • 110544-77-9
    • Inchi: 1S/C7H13N3O2/c1-12-7(11)5-3-2-4-6-9-10-8/h2-6H2,1H3
    • InChI Key: FHRVYLAQXXKHAN-UHFFFAOYSA-N
    • SMILES: O(C)C(CCCCCN=[N+]=[N-])=O

Computed Properties

  • Exact Mass: 171.100776666Da
  • Monoisotopic Mass: 171.100776666Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 7
  • Complexity: 175
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 40.7Ų

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